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Compound of Interest

Compound Name: n-Fluorobenzenesulfonamide

Cat. No.: B034697

CAS Number: 133745-75-2
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Fluorobenzenesulfonimide (NFSI) is a highly versatile and widely utilized electrophilic
fluorinating and aminating agent in modern organic synthesis. Its stability, selectivity, and ease
of handling have established it as a cornerstone reagent for the introduction of fluorine atoms
and sulfonimide groups into a diverse array of organic molecules. This guide provides a
comprehensive overview of the properties, applications, and detailed experimental protocols
involving NFSI, tailored for professionals in chemical research and pharmaceutical
development.

Core Properties and Specifications

NFSI is a white to off-white crystalline solid that is stable under normal laboratory conditions. Its
physicochemical properties are summarized in the tables below, providing a ready reference for
experimental design and safety considerations.

Chemical Identity
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Property Value Reference(s)

CAS Number 133745-75-2 [1]12113]
N-(benzenesulfonyl)-N-

IUPAC Name ) [3]
fluorobenzenesulfonamide

Molecular Formula C12H10FNO4S:2 [11[3]

Molecular Weight 315.34 g/mol [11[3]
NFSI, N-Fluoro-N-
(phenylsulfonyl)benzenesulfon

Synonyms amide, N- [3][4]
Fluorodibenzenesulfonimide,
ACCUFLUOR NFSI
RLKHFSNWQCZBDC-

InChl Key [3]
UHFFFAOYSA-N
C1=CC=C(C=C1)S(=0)

SMILES (=O)N(F)S(=0) [3]
(=0O)C2=CC=CC=C2

Physicochemical Data

Property Value Reference(s)
Off-white to light brown

Appearance ) [2]
crystalline powder

Melting Point 114-116 °C [2]
Very soluble in acetonitrile,

Solubility dichloromethane, and THF; [2]

less soluble in toluene.

Storage Temperature

Room temperature, in a dark
place under an inert

atmosphere.

[2](5]
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Safety and Hazard Information

Hazard Statement Code Description Reference(s)
Skin Irritation H315 Causes skin irritation [3]
o Causes serious eye
Eye Irritation H319 o [3]
irritation

. L May cause respiratory
Respiratory Irritation H335 T [3]
irritation

Hazard Codes Xi, O Irritant, Oxidizing [2]

Irritating to eyes,
Risk Statements R36/37/38 respiratory system [2]
and skin

In case of contact with
eyes, rinse
immediately with
plenty of water and
Safety Statements S26, S37/39 ) ) [2]
seek medical advice.
Wear suitable gloves
and eye/face

protection.

Applications in Drug Discovery and Organic
Synthesis

The primary utility of NFSI lies in its ability to act as a source of electrophilic fluorine ("F+"). The
incorporation of fluorine into drug candidates is a widely employed strategy in medicinal
chemistry to enhance metabolic stability, binding affinity, and bioavailability.[2][6] Beyond
fluorination, NFSI has also emerged as a versatile reagent for amination reactions, providing a
direct route to complex nitrogen-containing compounds.[5][7]

Key applications include:

o Electrophilic Fluorination: NFSI is used for the fluorination of a wide range of nucleophiles,
including enolates, carbanions, organometallic species, and activated aromatic systems.[2]
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[7] This has proven invaluable in the synthesis of fluorinated pharmaceuticals and
agrochemicals.[3][4][6]

e Direct C-H Fluorination: In conjunction with transition metal catalysts (e.g., palladium), NFSI
can achieve the direct fluorination of otherwise inert C-H bonds, offering a more atom-
economical approach to fluoroarenes.[5]

e Amination Reactions: NFSI can also serve as a nitrogen source for the direct amination of C-
H bonds, providing access to sulfonamides and other aminated products. This dual reactivity
as both a fluorinating and aminating agent underscores its versatility.[5][7]

Key Experimental Protocols

This section provides detailed methodologies for three distinct and representative applications
of NFSI in organic synthesis. These protocols are based on peer-reviewed literature and offer a
starting point for laboratory implementation.

Palladium-Catalyzed C-H Bond Fluorination of
Heteroarenes

This protocol describes the regioselective ortho-fluorination of N-heterocyclic arenes, a
common structural motif in pharmaceuticals, using a palladium catalyst in conjunction with
NFSI.
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Reaction Setup

Combine Heteroarene (1.0 equiv),
Pd(OACc)2 (10 mol%), and TFA (2.0 equiv)
in a reaction vessel.

Gdd NFSI (1.5 equiv) to the mixture]
Gdd solvent (MeNOZ/MeCN)]

Reaction

Geat the reaction mixture at 110 °C]

G/Ionitor reaction progress by TLC or GC-MS)

Work-up and Purification

Gool the reaction to room temperature]

Concentrate the mixture under reduced pressure.

l

Purify the crude product by column chromatography.

[Obtain ortho-fluorinated produca

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Setup

Start

Y
[Dissolve Pyrazole (1.0 equiv) in dry THF]

Y

[Cool the solution to -78 °C]

Lithiation an‘} Fluorination

(Add n-BuLi (1.1 equiv) dropwise]

Y

Stir for 1 hour at -78 °C.

Y

(Add a solution of NFSI (1.2 equiv) in THF]

Y

[Stir and allow to warm to room temperature]

Work-up angyPurification

(Quench the reaction with saturated NH4CI (aq))

Y

Extract with ethyl acetate.

Y

[Dry the organic layer over Na2804)

Y

(Concentrate under reduced pressure]

Y

Gurify by column chromatography)

Y

Obtain 5-Fluoropyrazole
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Reaction Setup

Combine Enynyl Azide (1.0 equiv),
NFSI (1.5 equiv), and CuCl (5 mol%)
in a reaction vessel.

Gdd 1,2-dichloroethane (DCE)]

Reaction

Heat the reaction mixture at 70 °C.

:

Monitor reaction progress by TLC.

Work-up and Purification

Gool the reaction to room temperature]
Gilter through a pad of Celite]

Goncentrate the filtrate under reduced pressure]

l

Gurify the crude product by column chromatographa

[Obtain 5-Aminonicotinat9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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